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Compound of Interest

Compound Name: XE991

Cat. No.: B1202589 Get Quote

XE991, a potent and selective blocker of KCNQ voltage-gated potassium channels, requires

careful handling in a laboratory setting to ensure the safety of researchers and scientists.[1]

This guide provides essential information on personal protective equipment (PPE), safe

handling procedures, and disposal of XE991, presented to support drug development

professionals in maintaining a safe research environment.

Hazard Identification and GHS Classification
XE991 (hydrochloride) is classified as a hazardous substance. According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), its hazard statements

are as follows:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

The GHS pictogram associated with these hazards is the exclamation mark (GHS07).[2]
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Given the hazardous nature of XE991, the following personal protective equipment is

mandatory to prevent exposure.

PPE Category Specific Recommendations Rationale

Respiratory Protection NIOSH-approved respirator

To prevent inhalation of the

solid crystalline powder and

avoid respiratory tract irritation.

[2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber)

To prevent skin contact and

irritation.[2][3]

Eye Protection
Safety glasses with side-

shields or goggles

To protect eyes from dust

particles and potential

splashes.[2]

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes
To minimize skin exposure.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for XE991 dihydrochloride.
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Property Value Source

Molecular Formula C₂₆H₂₀N₂O · 2HCl [4]

Formula Weight 449.4 g/mol [4]

Purity ≥98% [4][5]

Appearance Crystalline solid [3][4][5]

Solubility in Water 100 mM [1]

Solubility in DMSO ~2 mg/mL [3][5]

Solubility in DMF:PBS (pH 7.2)

(1:1)
~0.5 mg/mL [4][5]

Storage Temperature -20°C for long-term storage [3][5]

IC₅₀ for KCNQ1 0.75 µM [4][6][7]

IC₅₀ for KCNQ2 0.71 µM [4][6][7]

IC₅₀ for KCNQ2+3 0.6 µM [4][6][7]

EC₅₀ for Acetylcholine Release 490 nM [4][8]

Operational Plan for Handling and Disposal
1. Preparation and Weighing:

Always handle XE991 in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation risk.

Before use, ensure all necessary PPE is correctly worn.

When weighing the solid, use a microbalance within a ventilated enclosure to prevent

dissemination of the powder.

2. Solution Preparation:
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XE991 dihydrochloride is soluble in water (up to 100 mM) and DMSO (approximately 2

mg/mL).[1][3][5]

For aqueous solutions, it is recommended to prepare them fresh on the day of use.[1] If

storage is necessary, solutions can be stored at -20°C for up to one month.[1]

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

3. Experimental Use:

Clearly label all containers with the name of the compound, concentration, solvent, and date

of preparation.

Avoid direct contact with the skin, eyes, and clothing during all experimental procedures.[3]

[5]

If skin contact occurs, wash the affected area thoroughly with soap and water. If eye contact

occurs, flush with copious amounts of water for at least 15 minutes and seek medical

attention.

4. Disposal Plan:

All waste materials contaminated with XE991, including empty vials, pipette tips, and gloves,

should be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not allow the undiluted product or large quantities of it to reach ground water, water

courses, or sewage systems.[2]

Experimental Workflow for Safe Handling of XE991
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Caption: Workflow for the safe handling of XE991, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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